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Compound of Interest

Compound Name: Gsk591

Cat. No.: B15583472 Get Quote

Application Notes and Protocols: GSK591
For Researchers, Scientists, and Drug Development Professionals

Introduction
GSK591, also known as EPZ015866, is a potent and highly selective inhibitor of Protein

Arginine Methyltransferase 5 (PRMT5).[1][2] PRMT5 is a key enzyme that catalyzes the

symmetric dimethylation of arginine residues on histone and non-histone proteins, playing a

crucial role in various cellular processes, including gene transcription, cell cycle regulation, and

signal transduction.[2][3] Dysregulation of PRMT5 activity has been implicated in the

pathogenesis of various cancers, making it an attractive therapeutic target.[2] These application

notes provide detailed information on the solubility of GSK591 and protocols for its preparation

for in vitro and in vivo experiments.

Physicochemical Properties
Property Value Reference

Molecular Formula C₂₂H₂₈N₄O₂

Molecular Weight 380.48 g/mol [1]

CAS Number 1616391-87-7 [1]

Appearance Crystalline solid
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Data Presentation: GSK591 Solubility
The solubility of GSK591 in various solvents is summarized in the table below. It is important to

note that solubility can be affected by factors such as temperature, pH, and the purity of the

compound and solvents.

Solvent Solubility
Concentration
(Molar)

Notes

DMSO ≥ 135 mg/mL ≥ 354.81 mM

DMSO 76 mg/mL 199.74 mM [4][5]

DMSO 60 mg/mL 157.7 mM
Sonication is

recommended.[6]

DMSO 20 mg/mL - Clear solution.

DMSO 16 mg/mL - [7]

Ethanol ~12 mg/mL - [8][7]

Dimethylformamide

(DMF)
~16 mg/mL - [8][7]

1:3 DMSO:PBS (pH

7.2)
~0.25 mg/mL -

Prepared by first

dissolving in DMSO.

[8]

Water Insoluble - [4]

Water (GSK591

dihydrochloride)
up to 100 mM - [9]

Note: For aqueous solutions, it is recommended to first dissolve GSK591 in DMSO and then

dilute with the aqueous buffer of choice.[8] Aqueous solutions are not recommended for

storage for more than one day.[8]
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GSK591 exerts its biological effects primarily through the inhibition of PRMT5. This leads to a

reduction in symmetric arginine dimethylation of various protein substrates, which in turn

modulates downstream signaling pathways. One of the key pathways affected is the PI3K/AKT

signaling cascade.[3][10][11] Inhibition of PRMT5 by GSK591 has been shown to decrease the

phosphorylation and activation of AKT, a central kinase that promotes cell survival, growth, and

proliferation.[3][11]
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Caption: GSK591 inhibits PRMT5, leading to reduced AKT activation and downstream

signaling.
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Experimental Protocols
Preparation of GSK591 for In Vitro Experiments
Objective: To prepare a stock solution of GSK591 for use in cell-based assays.

Materials:

GSK591 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes and sterile filter tips

Protocol:

Weighing the Compound: Accurately weigh the desired amount of GSK591 powder in a

sterile microcentrifuge tube.

Solvent Addition: Add the calculated volume of DMSO to achieve the desired stock

concentration (e.g., 10 mM, 20 mM, or higher, based on solubility data). For example, to

prepare a 10 mM stock solution from 1 mg of GSK591 (MW: 380.48), add 262.8 µL of

DMSO.[1]

Dissolution: Vortex the solution thoroughly until the GSK591 is completely dissolved. Gentle

warming (e.g., 37°C) or sonication may be used to aid dissolution if necessary.[6]

Sterilization (Optional): If required for your specific cell culture application, the stock solution

can be sterilized by filtering through a 0.22 µm syringe filter.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1

month) or -80°C for long-term storage (up to 6 months).[1]

Working Solution Preparation:
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For cell-based assays, dilute the DMSO stock solution directly into the cell culture medium to

the final desired concentration.

Ensure the final concentration of DMSO in the culture medium is low (typically ≤ 0.1%) to

avoid solvent-induced cytotoxicity.

Preparation of GSK591 for In Vivo Experiments
Objective: To prepare a formulation of GSK591 suitable for administration to animals. The

choice of vehicle will depend on the route of administration and the experimental model.

Important Considerations:

It is recommended to prepare these formulations fresh on the day of use.

The final solution should be a clear and homogenous mixture.

Method 1: Formulation with PEG300 and Tween-80 in Saline

Materials:

GSK591 powder

DMSO

PEG300

Tween-80

Saline (sterile, 0.9% NaCl)

Sterile tubes or vials

Vortex mixer

Protocol:

Prepare a Concentrated Stock: First, dissolve GSK591 in DMSO to create a concentrated

stock solution.
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Sequential Addition of Solvents: In a stepwise manner, add the following solvents, ensuring

the solution is clear after each addition: a. Add the GSK591/DMSO stock solution to

PEG300. b. Add Tween-80 to the mixture. c. Finally, add saline to reach the final desired

volume.

Final Concentration Example: A common formulation is 10% DMSO, 40% PEG300, 5%

Tween-80, and 45% saline by volume.[1] For this vehicle, a solubility of ≥ 2.25 mg/mL (5.91

mM) can be achieved.[1]

Method 2: Formulation with SBE-β-CD in Saline

Materials:

GSK591 powder

DMSO

20% (w/v) SBE-β-CD (Sulfobutylether-β-cyclodextrin) in saline

Sterile tubes or vials

Vortex mixer

Protocol:

Prepare a Concentrated Stock: Dissolve GSK591 in DMSO.

Dilution: Add the GSK591/DMSO stock to the 20% SBE-β-CD in saline solution.

Final Concentration Example: A common formulation is 10% DMSO and 90% (20% SBE-β-

CD in saline).[1] This formulation can achieve a solubility of ≥ 2.25 mg/mL (5.91 mM).[1]

Method 3: Formulation in Corn Oil

Materials:

GSK591 powder
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DMSO

Corn oil

Sterile tubes or vials

Vortex mixer

Protocol:

Prepare a Concentrated Stock: Dissolve GSK591 in DMSO.

Dilution: Add the GSK591/DMSO stock to corn oil.

Final Concentration Example: A common formulation is 10% DMSO and 90% corn oil.[1] This

can achieve a solubility of ≥ 2.25 mg/mL (5.91 mM).[1]

Experimental Workflow: Preparation of GSK591
Solutions
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In Vitro Preparation In Vivo Preparation (Example: PEG300/Tween-80)

Weigh GSK591 Powder

Add DMSO

Vortex/Sonicate to Dissolve

10-100 mM Stock Solution

Aliquot and Store at -80°C

Dilute in Culture Medium

Weigh GSK591 Powder

Dissolve in DMSO (Stock)

Add PEG300

Add Tween-80

Add Saline

Final Formulation for Injection

Click to download full resolution via product page

Caption: Workflow for preparing GSK591 solutions for in vitro and in vivo studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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